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Introduction
Hexahydroxydiphenic acid (HHDP) is a fundamental chemical moiety that defines a major

class of hydrolyzable tannins known as ellagitannins. This biphenolic acid, formed from the

oxidative coupling of two gallic acid units, is intrinsically linked to the structure, properties, and

biological activity of these complex plant polyphenols. This technical guide provides an in-depth

exploration of the chemistry of HHDP, its formation, its role within ellagitannins, and the

methodologies used for its study.

The Chemical Nature of Hexahydroxydiphenic Acid
Hexahydroxydiphenic acid is a dicarboxylic acid with the chemical formula C₁₄H₁₀O₁₀ and a

molecular weight of 338.22 g/mol .[1][2] It is structurally a biphenyl derivative with six hydroxyl

groups and two carboxylic acid groups. The HHDP moiety is typically esterified to a polyol core,

most commonly glucose, within the larger structure of an ellagitannin.

A crucial chemical characteristic of HHDP is its propensity to undergo spontaneous

intramolecular lactonization upon hydrolysis from the parent tannin. This process results in the

formation of a more stable, planar dilactone known as ellagic acid.[3][4] This transformation is a

hallmark of ellagitannins and is central to their analysis.
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The following table summarizes key quantitative data for hexahydroxydiphenic acid.

Property Value Source

Molecular Formula C₁₄H₁₀O₁₀ [1]

Molecular Weight 338.22 g/mol [1][2]

IUPAC Name

4,4′,5,5′,6,6′-Hexahydroxy-

[1,1′-biphenyl]-2,2′-dicarboxylic

acid

[2]

Biosynthesis and Formation of the HHDP Moiety
The formation of the hexahydroxydiphenic acid unit is a key step in the biosynthesis of

ellagitannins. This process occurs through the intramolecular oxidative coupling of two adjacent

galloyl groups that are already esterified to a glucose core.[5] The precursor molecule for this

transformation is typically 1,2,3,4,6-penta-O-galloyl-β-D-glucose.

The enzymatic dehydrogenation of two spatially close galloyl residues leads to the formation of

a C-C bond between the aromatic rings, creating the HHDP moiety.[6] The first ellagitannin

formed in this pathway is tellimagrandin II. Further modifications, including the addition of more

galloyl or HHDP units, lead to the vast diversity of over 500 known ellagitannins.[6]

Recent research also suggests an alternative biosynthetic route involving the reduction of a

dehydrohexahydroxydiphenoyl (DHHDP) group to an HHDP group.[7]

Biosynthetic Pathway Diagram
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(HHDP formation) Diverse EllagitanninsFurther Modifications

Click to download full resolution via product page

Caption: Biosynthesis of ellagitannins from gallic acid.
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Role of HHDP in Tannin Chemistry
The presence of the HHDP moiety is the defining characteristic of ellagitannins, distinguishing

them from gallotannins where galloyl groups are linked by depside bonds.[8] The HHDP unit

contributes significantly to the chemical and biological properties of ellagitannins, including their

molecular size, conformation, and ability to interact with proteins and other macromolecules.

Upon hydrolysis, either through acidic, basic, or enzymatic conditions, the ester linkages of the

ellagitannin are cleaved, releasing the HHDP moiety. As mentioned, this free HHDP rapidly and

spontaneously cyclizes to form the highly stable dilactone, ellagic acid.[3][4][8] This reaction is

a key feature used in the analytical quantification of ellagitannins.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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